Technical Monograph: N,N-Diethylheptylamine (CAS 26981-81-7)
Technical Monograph: N,N-Diethylheptylamine (CAS 26981-81-7)
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Executive Summary
N,N-Diethylheptylamine (CAS 26981-81-7) is a tertiary aliphatic amine characterized by a seven-carbon alkyl chain bonded to a diethylamino moiety. Structurally, it occupies a critical niche between volatile low-molecular-weight amines (like triethylamine) and heavy, phase-transfer catalysts (like trioctylamine).
In drug development and organic synthesis, this compound serves two primary functions:
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Lipophilic Base: Its increased hydrophobicity compared to triethylamine allows it to function effectively in non-polar solvents, reducing emulsion formation during aqueous workups.
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Synthetic Intermediate: It acts as a precursor for quaternary ammonium surfactants and pharmaceutical pharmacophores requiring a heptyl-linker motif.
This guide provides a rigorous analysis of its physicochemical properties, synthesis pathways, and handling protocols, designed for researchers requiring high-purity application standards.
Physicochemical Profile
The following data aggregates experimentally determined values and high-confidence predictive models for CAS 26981-81-7.
Table 1: Critical Physicochemical Properties
| Property | Value | Technical Context |
| Molecular Formula | C₁₁H₂₅N | Tertiary Amine |
| Molecular Weight | 171.33 g/mol | Monoisotopic Mass: 171.1987 |
| CAS Number | 26981-81-7 | Registry ID |
| Appearance | Clear, colorless liquid | Yellowing indicates oxidation (N-oxide formation) |
| Boiling Point | 198 °C (760 mmHg) | High boiling point allows use in high-temp reflux |
| Density | 0.782 g/mL @ 20 °C | Less dense than water; floats in aqueous extraction |
| Refractive Index | Purity indicator | |
| Solubility | Soluble: Ethanol, Ether, CHCl₃Insoluble: Water | LogP ~ 4.2 (Predicted); Highly lipophilic |
| pKa (Conj.[1][2][3][4][5] Acid) | ~10.5 (Estimated) | Strong base, comparable to Triethylamine (10.75) |
| Flash Point | ~68 °C | Combustible liquid (Class IIIA) |
Synthetic Pathways & Manufacturing[7][8]
For research and scale-up, the synthesis of N,N-Diethylheptylamine typically follows one of two dominant pathways: Reductive Amination (preferred for purity) or Direct Alkylation (preferred for cost).
Pathway A: Reductive Amination (Recommended)
This method minimizes the formation of quaternary ammonium salts, a common impurity in direct alkylation.
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Precursors: Heptanal + Diethylamine
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Reducing Agent: Sodium Triacetoxyborohydride (STAB) or H₂/Pd-C
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Mechanism: Formation of an iminium ion intermediate followed by in-situ reduction.
Pathway B: Nucleophilic Substitution
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Precursors: 1-Bromoheptane + Diethylamine (Excess)
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Challenge: Requires careful control of stoichiometry to prevent over-alkylation to the quaternary salt.
Synthesis Workflow Visualization
The following diagram illustrates the logic flow for selecting the optimal synthesis route based on available equipment and purity requirements.
Figure 1: Decision matrix and process flow for the synthesis of N,N-Diethylheptylamine.
Functional Applications in Drug Development[2][7][8][9][10]
Lipophilic Scavenger Base
Unlike Triethylamine (TEA) or Diisopropylethylamine (DIPEA), N,N-Diethylheptylamine possesses a significant lipophilic tail (C7).
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Utility: In reactions involving highly non-polar intermediates (e.g., lipid synthesis, steroid modification), this amine remains in the organic phase during aqueous washes, preventing the loss of the base or the formation of stubborn emulsions.
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Protocol Insight: Use 1.1 equivalents relative to the acid generator. Wash organic layer with 0.1 M HCl to remove unreacted amine efficiently.
Structure-Activity Relationship (SAR) Modulation
In medicinal chemistry, the diethylaminoheptyl group is often explored as a "linker" moiety.
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Mechanism: The tertiary amine is protonated at physiological pH (7.4), providing a cationic center for receptor binding (e.g., in ion channel blockers).
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Steric Bulk: The heptyl chain provides a flexible spacer that can probe hydrophobic pockets in enzymes or receptors, distinct from the rigid phenyl rings often used.
Analytical Characterization
To validate the identity of CAS 26981-81-7, the following spectroscopic signatures are diagnostic.
¹H NMR (Chloroform-d, 400 MHz)
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δ 0.88 (t, 3H): Terminal methyl of the heptyl chain.
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δ 1.05 (t, 6H): Methyl protons of the two ethyl groups.
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δ 1.20–1.35 (m, 8H): Internal methylene protons of the heptyl chain.
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δ 1.45 (m, 2H): Methylene protons β to the nitrogen (heptyl chain).
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δ 2.40 (t, 2H): Methylene protons α to the nitrogen (heptyl chain).
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δ 2.55 (q, 4H): Methylene protons of the two ethyl groups.
Mass Spectrometry (ESI+)
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[M+H]⁺: 172.2 m/z.
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Fragmentation: Expect loss of an ethyl group (M-29) or cleavage of the heptyl chain α to the nitrogen.
Safety, Stability & Handling
Hazard Classification:
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GHS02: Flammable Liquid (Category 3).
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GHS05: Corrosive (Skin Corr.[3] 1B).
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GHS07: Acute Toxicity (Oral/Inhalation).
Stability Protocol
Tertiary amines are susceptible to oxidation to N-oxides (N-oxide degradation) upon prolonged exposure to air.
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Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2–8 °C.
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Visual Check: If the liquid turns yellow, distill over KOH before use to remove N-oxide impurities.
Emergency Procedures
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Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious water for 15 minutes. Amines penetrate skin rapidly; do not use solvents like ethanol for washing as they increase absorption.
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Spill: Neutralize with weak acid (sodium bisulfate) or absorb with sand/vermiculite. Do not use sawdust (fire hazard).
References
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National Institute of Standards and Technology (NIST). N,N-Diethylheptylamine Gas Phase Data. NIST Chemistry WebBook, SRD 69. [Link]
